N-isoxazol-3-yl-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-nitrophenyl)methyl]-N-(1,2-oxazol-3-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C16H12N4O5/c21-15(17-14-6-8-25-18-14)13-5-2-7-19(16(13)22)10-11-3-1-4-12(9-11)20(23)24/h1-9H,10H2,(H,17,18,21)
• InChI Key: REODKMLEDJTYKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=NOC=C3
• Molecular Formula: C16H12N4O5
• Molecular Weight: 340.29 g/mol

Description

N-isoxazol-3-yl-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the dihydropyridine family, which is known for its diverse biological activities.

Scientific Research Applications

Isoxazole and Benzisoxazole in Medicinal Chemistry

Isoxazole and benzisoxazole derivatives are important classes of nitrogen-oxygen containing heterocycles with extensive applications as structural units in biologically significant molecules and as intermediates in medicinal chemistry. For example, benzisoxazole derivatives have emerged as potential antipsychotic compounds, highlighting their importance in drug discovery and development. An efficient synthesis route for these compounds, such as the modified Boekelheide rearrangement, is crucial for their practical applicability in medicinal chemistry due to the challenges associated with cost-effective synthesis and the need for high yields under mild reaction conditions (Arava et al., 2011).

Anticancer and Antimicrobial Applications

Isoxazole derivatives have been synthesized and evaluated for their pharmacological potential, including anticancer and antimicrobial activities. Some newly synthesized isoxazole compounds have shown good results against hepatic cancer, comparing favorably with standard drugs like doxorubicin, especially when their toxic effects on normal cell lines were studied. This indicates the potential of isoxazole derivatives in developing new therapeutic agents against cancer and infections (Hassan et al., 2019).

Structural and Synthetic Studies

Research on the structural and synthetic aspects of isoxazole and benzisoxazole derivatives contributes significantly to understanding their reactivity and potential applications in designing new compounds with desired biological activities. Studies on hydrogen bonding in proton-transfer compounds of isonipecotamide with nitro-substituted benzoic acids, for example, provide insights into the molecular assembly and utility of these compounds in pharmaceutical sciences (Smith & Wermuth, 2010).